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molecular formula C6H13NO B146632 N,N-Diethylacetamide CAS No. 685-91-6

N,N-Diethylacetamide

Cat. No. B146632
CAS RN: 685-91-6
M. Wt: 115.17 g/mol
InChI Key: AJFDBNQQDYLMJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
CCCCCCCC(=O)c1ccc(CCOC(=O)CC(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCN(CC)C(C)=O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCO
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
[H][H]
Name
[H][H]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
[Pd]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCCCCCCCc1ccc(CCOC(=O)CC(=O)O)cc1
Name
CCN(CC)C(C)=O

Identifiers

REACTION_SMILES
[C:1]([CH2:2][C:3](=[O:4])[OH:5])(=[O:6])[O:7][CH2:8][CH2:9][c:10]1[cH:11][cH:12][c:13]([C:16]([CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH3:23])=[O:24])[cH:14][cH:15]1.[C:25]([CH3:26])(=[O:27])[N:28]([CH2:29][CH3:30])[CH2:31][CH3:32].[C:38].[CH3:35][CH2:36][OH:37].[H:33][H:34].[Pd:39]>>[C:1]([CH2:2][C:3](=[O:4])[OH:5])(=[O:6])[O:7][CH2:8][CH2:9][c:10]1[cH:11][cH:12][c:13]([CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH3:23])[cH:14][cH:15]1.[C:25]([CH3:26])(=[O:27])[N:28]([CH2:29][CH3:30])[CH2:31][CH3:32]

Inputs

Step One
Name
CCCCCCCC(=O)c1ccc(CCOC(=O)CC(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CCCCCCCC(=O)c1ccc(CCOC(=O)CC(=O)O)cc1
Name
CCN(CC)C(C)=O
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CCN(CC)C(C)=O
Name
C
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
C
Name
CCO
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CCO
[H][H]
Name
[H][H]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
[H][H]
Name
[Pd]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
[Pd]

Outcomes

Product
Name
CCCCCCCCc1ccc(CCOC(=O)CC(=O)O)cc1
Type
product
Smiles
CCCCCCCCc1ccc(CCOC(=O)CC(=O)O)cc1
Name
CCN(CC)C(C)=O
Type
product
Smiles
CCN(CC)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.